![molecular formula C21H23ClN4O3 B2591643 8'-chloro-N-(4-methoxy-2-methylphenyl)-4'-oxo-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazoline]-1-carboxamide CAS No. 1251551-28-6](/img/structure/B2591643.png)
8'-chloro-N-(4-methoxy-2-methylphenyl)-4'-oxo-3',4'-dihydro-1'H-spiro[piperidine-4,2'-quinazoline]-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Green Synthesis and Microwave Assisted Reactions Phosphotungstic acid has been identified as a green catalyst for the synthesis of spiro and cyclized quinazolinones and 2-amino substituted carboxamide under microwave irradiation in a solvent-free condition. This method demonstrates the synthesis of spiro-, cyclized quinazolinones, and 2-amino substituted carboxamide derivatives from a variety of aldehydes and ketones with O-amino amides, offering a rapid and efficient approach to such compounds with excellent yield. This showcases the potential of using environmentally friendly methods in synthesizing complex molecules, including those similar to the specified chemical compound (M. Novanna, S. Kannadasan, P. Shanmugam, 2019).
Synthesis of Novel Compounds for Pharmacological Evaluation Research on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents illustrates the chemical versatility and application in drug discovery. These compounds, through various synthetic routes, have been evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, demonstrating the compound's relevance in the design and development of new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Development of Radioligands for Medical Imaging The synthesis of tritium-labelled BIBN4096, an experimental h-CGRP-antagonist for treating migraine, is another area of application. The selective tritiation of a heterocyclic aromatic fragment demonstrates the compound's utility in creating labeled molecules for pharmacological research, enabling the study of drug-receptor interactions and the development of novel therapeutic agents (V. Shevchenko, I. Nagaev, N. Myasoedov, et al., 2006).
Evaluation as Nociceptin Receptor Ligands Spiro[piperidine-4,2'(1'H)-quinazolin]-4'(3'H)-ones and spiro[piperidine-4,5'(6'H)-[1,2,4]triazolo[1,5-c]quinazolines] have been synthesized and evaluated as ligands of the nociceptin receptor. The examined compounds showed partial agonistic activity, highlighting their potential in the study of nociceptin receptor modulation and the development of new analgesic compounds (C. Mustazza, A. Borioni, I. Sestili, et al., 2006).
Properties
IUPAC Name |
8-chloro-N-(4-methoxy-2-methylphenyl)-4-oxospiro[1,3-dihydroquinazoline-2,4'-piperidine]-1'-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN4O3/c1-13-12-14(29-2)6-7-17(13)23-20(28)26-10-8-21(9-11-26)24-18-15(19(27)25-21)4-3-5-16(18)22/h3-7,12,24H,8-11H2,1-2H3,(H,23,28)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTTPLWZRQQEWAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)N2CCC3(CC2)NC4=C(C=CC=C4Cl)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.